N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine

• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (2S)-2-[[2-(5-phenylmethoxyindol-1-yl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C20H20N2O4/c1-14(20(24)25)21-19(23)12-22-10-9-16-11-17(7-8-18(16)22)26-13-15-5-3-2-4-6-15/h2-11,14H,12-13H2,1H3,(H,21,23)(H,24,25)/t14-/m0/s1
• InChI Key: MDVPJWOGVNSEAW-AWEZNQCLSA-N
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)CN1C=CC2=C1C=CC(=C2)OCC3=CC=CC=C3
• Canonical SMILES: CC(C(=O)O)NC(=O)CN1C=CC2=C1C=CC(=C2)OCC3=CC=CC=C3

Description

N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine is a synthetic compound that belongs to the class of indole derivatives Indole derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine typically involves the following steps:

Esterification: The process begins with the esterification of 5-(benzyloxy)-1H-indole-3-acetic acid using a catalytic amount of sulfuric acid in ethanol to form ethyl 5-(benzyloxy)-1H-indole-3-acetate.

Hydrazinolysis: The ester is then reacted with hydrazine hydrate in methanol to yield 5-(benzyloxy)-1H-indole-3-acetohydrazide.

Acylation: The hydrazide is acylated with L-alanine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the final product.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine can undergo several types of chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form a benzoic acid derivative.

Reduction: The indole ring can be reduced under specific conditions to form a dihydroindole derivative.

Substitution: The benzyloxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Dihydroindole derivatives.

Substitution: Various substituted indole derivatives.

Scientific Research Applications

N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

[5-(benzyloxy)-1H-indol-1-yl]acetic acid: This compound is similar in structure and has been studied for its enzyme inhibition properties.

N-(2-(5-(benzyloxy)-1H-indol-3-yl)ethyl)acetamide: Another indole derivative with similar biological activities.

Uniqueness

N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to interact with a variety of molecular targets makes it a versatile compound for research and development .